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Executive Summary

4-Chlorothiophene-3-sulfonamide (C4sH4CINO2S2) represents a strategic bioisostere of
benzene-based sulfonamides, widely utilized in Fragment-Based Drug Discovery (FBDD). Its
structural distinctiveness lies in the thiophene ring's electron-rich nature coupled with the
electron-withdrawing chlorine and sulfonamide groups. This scaffold is particularly relevant in
the design of Carbonic Anhydrase Inhibitors (CAls), where the sulfonamide moiety acts as a
zinc-binding group (ZBG).

This guide synthesizes theoretical data with experimental protocols derived from close
structural analogs (e.g., 5-chlorothiophene-2-sulfonamide), providing a rigorous framework for
researchers handling this compound.

Chemical Identity & Structural Analysis[1][2][3][4]

The compound exists as a regioisomer of the more common 5-chlorothiophene-2-sulfonamide.
The positioning of the chloro- group at C4 and the sulfonamide at C3 creates a unique steric
and electronic environment, influencing both metabolic stability and ligand-protein binding
kinetics.
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Parameter Detail

Chemical Name 4-Chlorothiophene-3-sulfonamide
Molecular Formula C4HaCINO:2S:2

Molecular Weight 197.66 g/mol

Not widely listed as free base; see 937640-03-4
(N-tert-butyl derivative) [1]

Core CAS

5-Chlorothiophene-2-sulfonamide (CAS 53595-

Common Analogs
66-7) [2]

SMILES NS(=0)(=0)clcsc(Cl)cl

Electron-deficient thiophene ring due to -
SO:2NH:2 and -ClI substituents.[1]

Electronic Character

Structural Bioisosterism

The thiophene ring offers a lower resonance energy than benzene, allowing for different pi-
stacking interactions in protein active sites. The C4-Chlorine atom serves as a lipophilic handle,
potentially filling hydrophobic pockets in enzymes like Carbonic Anhydrase Il or IX.

Physicochemical Properties

Note: Values below combine predicted data for the specific isomer with experimental
benchmarks from validated analogs.
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Property

Value (Predicted/Analog)

Context & Causality

Physical State

Crystalline Solid

Likely white to off-white

powder based on analogs [2].

Melting Point

110 -150°C

High intermolecular H-bonding
(sulfonamide) stabilizes the

lattice.

pKa (Sulfonamide)

9.5-10.2

The -SO2NH:2 proton is acidic.
The electron-withdrawing CI at
C4 lowers pKa relative to
unsubstituted thiophene
sulfonamide (pKa ~10.5),
enhancing ionization at

physiological pH [3].

LogP (Lipophilicity)

15-20

Moderate lipophilicity. The CI
atom increases LogP by ~0.7
units compared to the non-
chlorinated scaffold, aiding

membrane permeability.

Solubility (Water)

Low (< 0.5 mg/mL)

Poor aqueous solubility due to
the lipophilic thiophene/Cl

motif.

Soluble in DMSO, DMF,

Solubility (Organic) High

Methanol, and Ethyl Acetate.

Critical for Zinc coordination in
H-Bond Donors 1 (NH2)

metalloenzymes.

Sulfonyl oxygens act as weak
H-Bond Acceptors 3(0,0,N)

acceptors.

Synthetic Route & Experimental Protocols

The synthesis of 4-chlorothiophene-3-sulfonamide presents a regioselectivity challenge.

Direct chlorosulfonation of 3-chlorothiophene often yields mixtures. A more robust route
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involves the protection of the C2 position or starting from 3,4-dichlorothiophene.

Synthesis Workflow (Visualized)

The following diagram outlines a self-validating synthetic pathway derived from standard
thiophene chemistry.

4-Chlorothiophene-
3-sulfonamide

Intermediate: Nucleophilic Attack > Ammonolysis
Sulfonyl Chloride (NH4OH, 0°C)

il hlorosulfonation
Y Electrophilic Subst. o, Cl
3-Chlorothiophene (CISO3H, -5°C)

Click to download full resolution via product page

Caption: Figure 1. Synthetic pathway emphasizing the critical regioselective chlorosulfonation

step.

Characterization Protocol

To ensure scientific integrity, the following characterization steps are mandatory for every
batch.

e HPLC Purity Assessment:

[¢]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um).

o

Mobile Phase: Gradient A (0.1% Formic Acid in Water) / B (Acetonitrile). 5% B to 95% B
over 10 min.

[e]

Detection: UV at 254 nm (aromatic) and 220 nm (amide bond).

[e]

Acceptance Criteria: >95% purity by area integration.
 NMR Validation (*H-NMR in DMSO-de):
o Look for the diagnostic singlet or doublet of the thiophene protons.

o Sulfonamide Protons: Broad singlet around 7.2—-7.8 ppm (exchangeable with D20).
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o Thiophene Protons: Two distinct signals (if C2 and C5 are unsubstituted) or one singlet if
C2/C5 are substituted. For 4-chloro-3-sulfonamide, expect signals for H2 and H5 with
characteristic thiophene coupling constants (J ~3-5 Hz).

Biological Relevance: Carbonic Anhydrase
Inhibition
Sulfonamides are the primary class of Carbonic Anhydrase (CA) inhibitors.[2] The 4-

chlorothiophene-3-sulfonamide scaffold acts as a "head group” that binds to the catalytic

Zinc ion.

Mechanism of Action

The deprotonated sulfonamide nitrogen (SOz2NH™) coordinates directly to the Zn2* ion in the
enzyme's active site, displacing the catalytic water molecule/hydroxide ion and thereby
blocking the hydration of CO2.[2]
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Caption: Figure 2. Pharmacodynamic mechanism of sulfonamide-mediated Zinc coordination.

Stability & Handling

o Thermal Stability: Stable up to ~110°C. Avoid prolonged exposure to temperatures >150°C
to prevent desulfonation.

o Hydrolytic Stability: The sulfonamide bond is robust against hydrolysis in neutral and slightly
acidic conditions. Strong bases at high temperatures may cause hydrolysis to the sulfonic
acid.

o Storage: Store in a cool, dry place (2-8°C recommended for long-term reference standards)
under inert atmosphere (Argon/Nitrogen) to prevent oxidative degradation of the thiophene
ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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